![molecular formula C17H13FN2O2S B5986630 3-(4-fluorophenyl)-2-imino-5-(2-methoxybenzylidene)-1,3-thiazolidin-4-one](/img/structure/B5986630.png)
3-(4-fluorophenyl)-2-imino-5-(2-methoxybenzylidene)-1,3-thiazolidin-4-one
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Overview
Description
3-(4-fluorophenyl)-2-imino-5-(2-methoxybenzylidene)-1,3-thiazolidin-4-one, also known as FMT, is a synthetic compound that has garnered attention in the scientific community due to its potential applications in drug discovery and development. FMT belongs to the thiazolidinone family of compounds, which have been found to exhibit a range of biological activities. In
Mechanism of Action
The exact mechanism of action of 3-(4-fluorophenyl)-2-imino-5-(2-methoxybenzylidene)-1,3-thiazolidin-4-one is not fully understood. However, studies have suggested that this compound may exert its biological activities by modulating various signaling pathways. For example, this compound has been found to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer (Chakraborty et al., 2019). This compound has also been found to activate the p38 MAPK signaling pathway, which is involved in apoptosis (Mukherjee et al., 2018).
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of various enzymes, including α-glucosidase and acetylcholinesterase (Kumar et al., 2012). This compound has also been found to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase (Chakraborty et al., 2019). In addition, this compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as IL-6 and TNF-α (Chakraborty et al., 2019).
Advantages and Limitations for Lab Experiments
One of the advantages of 3-(4-fluorophenyl)-2-imino-5-(2-methoxybenzylidene)-1,3-thiazolidin-4-one is its broad range of biological activities, which makes it a potential candidate for drug development. In addition, the synthesis method for this compound is relatively simple and yields a moderate amount of product. However, one of the limitations of this compound is its low solubility in water, which may limit its bioavailability and effectiveness in vivo.
Future Directions
There are several potential future directions for the research and development of 3-(4-fluorophenyl)-2-imino-5-(2-methoxybenzylidene)-1,3-thiazolidin-4-one. One direction is to explore the anticancer properties of this compound further, including its ability to induce apoptosis in cancer cells. Another direction is to investigate the potential of this compound as an anti-inflammatory agent, particularly in the context of chronic inflammatory diseases such as rheumatoid arthritis. Additionally, the development of this compound derivatives with improved solubility and bioavailability may enhance its potential as a therapeutic agent.
Conclusion:
In conclusion, this compound is a synthetic compound that exhibits a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The synthesis of this compound is relatively simple, and the compound has shown promise as a potential candidate for drug development. Future research directions include exploring the anticancer and anti-inflammatory properties of this compound further, as well as developing this compound derivatives with improved solubility and bioavailability.
Synthesis Methods
The synthesis of 3-(4-fluorophenyl)-2-imino-5-(2-methoxybenzylidene)-1,3-thiazolidin-4-one involves the reaction of 4-fluoroaniline with 2-methoxybenzaldehyde in the presence of a catalytic amount of acetic acid to form the corresponding Schiff base. The Schiff base is then reacted with 2-mercaptoacetic acid to form this compound. The yield of this compound is reported to be around 60-70% (Kumar et al., 2012).
Scientific Research Applications
3-(4-fluorophenyl)-2-imino-5-(2-methoxybenzylidene)-1,3-thiazolidin-4-one has been found to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Studies have shown that this compound can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli (Kumar et al., 2012). This compound has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as IL-6 and TNF-α (Chakraborty et al., 2019). In addition, this compound has been found to induce apoptosis in cancer cells, making it a potential candidate for anticancer drug development (Mukherjee et al., 2018).
Properties
IUPAC Name |
(5Z)-3-(4-fluorophenyl)-2-imino-5-[(2-methoxyphenyl)methylidene]-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13FN2O2S/c1-22-14-5-3-2-4-11(14)10-15-16(21)20(17(19)23-15)13-8-6-12(18)7-9-13/h2-10,19H,1H3/b15-10-,19-17? |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKOHHDUVXNYOKT-QFULKBQASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=C2C(=O)N(C(=N)S2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=C\2/C(=O)N(C(=N)S2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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